Cas no 367-25-9 (2,4-Difluoroaniline)

• Product Name: 2,4-Difluoroaniline
• CAS No: 367-25-9
• MF: C₆H₅F₂N
• MW: 129.107408285141
• MDL: MFCD00007648
• CID: 37085
• PubChem ID: 9709
• Update Time: 2025-12-23

2,4-Difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoroaniline
• 2,4-Difluorobenzenamine
• Difluoroaniline
• 1-Amino-2,4-difluorobenzene
• 2.4-Difluoroaniline
• 2,4,6-TRIFLUOROPHENYL ISOCYANATE
• 2,4-DIFLOUROANILINE
• 2,4-Difluoranilin
• 2,4-difluoro-anilin
• 2,4-Difluoro-aniline
• 2,4-difluorobenzeneamine
• 2,4-difluorophenylamine
• 2,4-DIFLUROANILINE
• 2,4-fluoroaniline
• 4-Difluoroaniline
• 4-fluoro-2-fluoroaniline
• Aniline,2,4-difluoro
• 2,4-Difluoro-benzenamine
• Benzenamine, 2,4-difluoro-
• 2,4-Difluoro Aniline
• Aniline, 2,4-difluoro-
• 2,4-Difluoro-phenylamine
• 40P93L7KWD
• CEPCPXLLFXPZGW-UHFFFAOYSA-N
• 2,4difluoroaniline
• 2 4-difluoroaniline
• Aniline,4-difluoro-
• PubChem2294
• 2,4-di-fluoroan
• 2,4-DIFLUOROANILINE [MI]
• Q27258348
• EINECS 206-687-5
• (2,4-difluorophenyl)amine
• CCRIS 4621
• CAS-367-25-9
• 2, 4-Difluoroaniline
• 2,4-Difluoroaniline, 99%
• CCG-302504
• A25254
• Z104476120
• BRN 2802556
• 76563-56-9
• NSC10297
• NSC-10297
• 2,4 -difluoroaniline
• Tox21_200620
• CHEMBL1423658
• MFCD00007648
• Benzenamine,4-difluoro-
• UNII-40P93L7KWD
• FT-0601172
• NCGC00258174-01
• 2,4 difluoro aniline
• DTXCID905064
• CEPCPXLLFXPZGW-UHFFFAOYSA-
• AC-10532
• 2,4-di-fluoroaniline
• PS-9155
• 4-12-00-01112 (Beilstein Handbook Reference)
• BIDD:GT0098
• AM20040294
• InChI=1/C6H5F2N/c7-4-1-2-6(9)5(8)3-4/h1-3H,9H2
• 2,4-difluoro-anilin;Aniline, 2,4-difluoro-;Benzenamine, 2,4-difluoro-
• AKOS000119718
• SCHEMBL11425
• NCGC00091684-01
• N-Boc-3-MethylnipecoticAcidEthylEster
• W-106593
• 367-25-9
• EN300-19930
• F2182-0028
• AI3-52650
• DIFLUOROANILINE, 2,4-
• DTXSID6025064
• NS00009496
• SDCCGMLS-0066219.P001
• NSC 10297
• NCGC00091684-02
• D1508
• EC 206-687-5
• CS-W020027
• LABOTEST-BB LTBB000653
• AKOS 91127
• DB-005860
• 2,?4-?difluoro-Benzenamine
• STL264190
• D50070
• 206-687-5

• MDL： MFCD00007648
• Inchi： 1S/C6H5F2N/c7-4-1-2-6(9)5(8)3-4/h1-3H,9H2
• InChI Key： CEPCPXLLFXPZGW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N)F
• BRN： 2802556

Computed Properties

• Exact Mass: 129.03900
• Monoisotopic Mass: 129.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Colorless or yellowish transparent liquid
• Density: 1.268 g/mL at 25 °C(lit.)
• Melting Point: −7.5 °C (lit.)
• Boiling Point: 170°C
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.506(lit.)
• Solubility: Not miscible or difficult to mix.
• Water Partition Coefficient: 1-5 g/100 mL at 20.55 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, acids, acid chlorides, acid anhydrides.
• PSA: 26.02000
• LogP: 2.12820
• Merck: 3147
• Solubility: Insoluble in water, soluble in ethanol and ether.
• pka: 3.26±0.10(Predicted)

2,4-Difluoroaniline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H227-H302-H311-H315-H319
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P302+P352+P312+P361+P364-P305+P351+P338+P337+P313-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2941 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 20/21/22
• Safety Instruction： S28-S36/37/39-S26
• FLUKA BRAND F CODES：8-9-23
• RTECS：BX3680000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：T
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 2,4-Difluoroaniline

Introduction to 2,4-Difluoroaniline (CAS No. 367-25-9)

2,4-Difluoroaniline, with the chemical formula C₆H₅F₂N, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceuticals, agrochemicals, and materials science due to its versatile reactivity and structural properties. This compound, identified by its CAS number 367-25-9, belongs to the class of halogenated anilines and exhibits unique chemical characteristics that make it a valuable intermediate in synthetic chemistry. The presence of two fluorine atoms at the 2- and 4-positions enhances its electronic properties, influencing its solubility, stability, and reactivity in various chemical transformations.

The synthesis of 2,4-difluoroaniline typically involves the fluorination of aniline derivatives or the reduction of nitro-substituted fluoroarenes. Advanced fluorination techniques, such as electrochemical fluorination or metal-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and yield. These methods not only highlight the compound's synthetic utility but also underscore the importance of fluorinated aromatic amines in modern drug discovery. The compound's ability to serve as a building block for more complex molecules has made it indispensable in the development of novel therapeutic agents.

In recent years, 2,4-difluoroaniline has been extensively studied for its potential applications in medicinal chemistry. Its structural motif is found in several pharmacologically active compounds, including kinase inhibitors and antimicrobial agents. The fluorine atoms introduce hydrophobicity and electronic modulation, which can enhance binding affinity to biological targets. For instance, studies have demonstrated that fluorinated anilines improve the metabolic stability and oral bioavailability of drug candidates. This has led to increased interest in exploring derivatives of 2,4-difluoroaniline as lead compounds for therapeutic intervention.

One notable area of research involves the use of 2,4-difluoroaniline in the development of anticancer agents. Fluorinated aromatic amines have been shown to exhibit inhibitory effects on various cancer-related enzymes and pathways. Recent publications highlight the discovery of novel 2,4-difluoroaniline-based inhibitors that target tyrosine kinases, which are overexpressed in many solid tumors. These inhibitors have demonstrated promising preclinical activity by disrupting critical signaling cascades involved in cell proliferation and survival. The structural flexibility of 2,4-difluoroaniline allows for further derivatization, enabling the optimization of potency and selectivity against specific cancer cell lines.

Another emerging application of 2,4-difluoroaniline is in the field of agrochemicals. Fluorinated compounds are known for their enhanced pest resistance and environmental stability. Researchers have utilized 2,4-difluoroaniline as a precursor in synthesizing novel herbicides and fungicides that exhibit improved efficacy against resistant strains of weeds and fungi. The introduction of fluorine atoms into these agrochemicals enhances their binding affinity to biological targets while reducing off-target effects. This aligns with the growing demand for sustainable agricultural practices that minimize environmental impact without compromising crop protection.

The material science applications of 2,4-difluoroaniline are equally compelling. Fluorinated aromatic amines are integral to the development of advanced polymers and coatings that exhibit superior thermal stability and chemical resistance. These properties make them ideal for use in high-performance materials used in aerospace, automotive, and electronics industries. Additionally, 2,4-difluoroaniline has been explored as a monomer or intermediate in producing conductive polymers for organic electronics applications. The ability to tailor electronic properties through fluorination opens new avenues for developing next-generation electronic devices with enhanced performance.

In conclusion, 2,4-Difluoroaniline (CAS No. 367-25-9) represents a cornerstone compound in modern chemical synthesis with far-reaching implications across multiple industries. Its unique structural features and reactivity make it indispensable in pharmaceutical development, anticancer research, agrochemical innovation, advanced materials, and beyond. As research continues to uncover new applications for this versatile compound, 2,4-difluoroaniline is poised to remain at the forefront of scientific discovery and industrial progress.